Cas no 1251048-89-1 (1-(2-(cyclopropylamino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-(cyclopropylamino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1251048-89-1
• MF: C₈H₁₀N₄O₃
• MW: 210.190001010895
• MDL: MFCD16666475
• CID: 5557551
• PubChem ID: 62061070
• Update Time: 2025-07-22

1-(2-(cyclopropylamino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-(cyclopropylamino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-Cyclopropylcarbamoylmethyl-1H-[1,2,3]triazole-4-carboxylic acid

• MDL： MFCD16666475
• Inchi： 1S/C8H10N4O3/c13-7(9-5-1-2-5)4-12-3-6(8(14)15)10-11-12/h3,5H,1-2,4H2,(H,9,13)(H,14,15)
• InChI Key： HJCCAVHXFPHXCB-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CC2)=O)C=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(2-(cyclopropylamino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(2-(cyclopropylamino-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid) and Its Significance in Modern Chemical Biology

1-(2-(cyclopropylamino-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid), identified by its CAS number 1251048-89-1, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in drug discovery and molecular medicine. The unique combination of functional groups, including the cyclopropylamino moiety and the triazole ring, makes it a versatile scaffold for developing novel therapeutic agents.

The cyclopropylamino group is particularly noteworthy as it introduces a rigid, three-membered ring structure that can enhance the binding affinity and selectivity of the compound towards biological targets. This feature is especially valuable in the design of small-molecule inhibitors and activators. Furthermore, the presence of the oxoethyl group provides a site for further functionalization, allowing for the creation of derivatives with tailored properties. These structural elements contribute to the compound's potential as a building block for innovative drug candidates.

The triazole ring in 1-(2-(cyclopropylamino-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid) adds another layer of complexity and functionality. Triazoles are well-known for their stability and versatility in medicinal chemistry, often serving as key components in antifungal and anti-inflammatory drugs. The integration of this heterocycle with the other functional groups in this compound suggests a broad spectrum of biological activities that warrant further exploration.

In recent years, there has been significant interest in developing molecules that can modulate biological pathways associated with inflammation and immune response. The structural features of 1-(2-(cyclopropylamino-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid) make it a promising candidate for such applications. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in inflammatory processes. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The synthesis of 1-(2-(cyclopropylamino-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to facilitate key transformations. The successful synthesis not only demonstrates the synthetic prowess of the research team but also opens up new avenues for exploring the biological potential of this compound.

The chemical properties of 1-(2-(cyclopropylamino-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid) have been thoroughly characterized using spectroscopic methods such as NMR spectroscopy and mass spectrometry. These analyses have provided valuable insights into its molecular structure and dynamics. Additionally, computational studies have been conducted to predict its interactions with biological targets. These efforts are crucial for understanding how the compound might function within living systems and for guiding further optimization efforts.

In conclusion, 1-(2-(cyclopropylamino-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid is a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical development. Its unique structural features and promising biological activities make it a compelling subject for further research. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of new therapies for various diseases.